N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide

• IUPAC Name: N-[5-(5-chloro-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-ethoxybenzamide
• InChI: InChI=1S/C23H19ClN2O3/c1-3-28-18-6-4-5-15(11-18)22(27)25-19-12-16(8-7-14(19)2)23-26-20-13-17(24)9-10-21(20)29-23/h4-13H,3H2,1-2H3,(H,25,27)
• InChI Key: FIBPZARDLAWMHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC(=C4)Cl)C
• Molecular Formula: C23H19ClN2O3
• Molecular Weight: 406.9 g/mol

Description

This compound is a benzoxazole derivative. Benzoxazoles are aromatic compounds that contain a benzene ring fused to an oxazole ring. The oxazole ring is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives can be analyzed using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information on the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

Benzoxazole derivatives can participate in a variety of chemical reactions, depending on the functional groups they contain and the reaction conditions. They can undergo electrophilic substitution reactions, nucleophilic substitution reactions, and more.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, boiling point, and reactivity, depend on its molecular structure and the functional groups it contains. Benzoxazole derivatives, for example, are generally stable and have low reactivity.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including wearing protective clothing and working in a well-ventilated area.

Future Directions

The study of benzoxazole derivatives is a active area of research due to their wide range of biological activities. Future research may focus on synthesizing new benzoxazole derivatives and studying their potential applications in medicine and other fields.